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molecular formula C5H7N3O B112909 2-Amino-6-methoxypyrazine CAS No. 6905-47-1

2-Amino-6-methoxypyrazine

Cat. No. B112909
CAS RN: 6905-47-1
M. Wt: 125.13 g/mol
InChI Key: YGFNVCMGUHJLRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08901119B2

Procedure details

A mixture of 6-chloro-2-pyrazinamine (200 mg, 1.544 mmol) and sodium methoxide (250 mg, 4.63 mmol) in methanol (3.9 ml) was heated to 130° C. via a microwave reactor for 60 min. The crude product mixture was purified by RP-HPLC to give 6-(methyloxy)-2-pyrazinamine (154 mg, 1.231 mmol, 80% yield). MS (ES+) m/z 125.8 (MH+).
Name
6-chloro-2-pyrazinamine
Quantity
200 mg
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
250 mg
Type
reactant
Reaction Step One
Name
methanol
Quantity
3.9 mL
Type
solvent
Reaction Step One
Name
6-(methyloxy)-2-pyrazinamine
Yield
80%

Identifiers

REACTION_CXSMILES
Cl[C:2]1[N:7]=[C:6]([NH2:8])[CH:5]=[N:4][CH:3]=1.[CH3:9][O-:10].[Na+]>CO>[CH3:9][O:10][C:2]1[N:7]=[C:6]([NH2:8])[CH:5]=[N:4][CH:3]=1 |f:1.2|

Inputs

Step One
Name
6-chloro-2-pyrazinamine
Quantity
200 mg
Type
reactant
Smiles
ClC1=CN=CC(=N1)N
Name
sodium methoxide
Quantity
250 mg
Type
reactant
Smiles
C[O-].[Na+]
Name
methanol
Quantity
3.9 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
130 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The crude product mixture was purified by RP-HPLC

Outcomes

Product
Name
6-(methyloxy)-2-pyrazinamine
Type
product
Smiles
COC1=CN=CC(=N1)N
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1.231 mmol
AMOUNT: MASS 154 mg
YIELD: PERCENTYIELD 80%
YIELD: CALCULATEDPERCENTYIELD 79.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.